Cas no 63017-89-0 ( )

• Product Name: &nbsp
• CAS No: 63017-89-0
• MF: C₇H₁₃NOS₂
• MW: 191.314219236374
• CID: 958521
• PubChem ID: 326675
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3,3-bis(methylsulfanyl)pyrrolidin-2-one
• 1-methyl-3,3-bis(methylsulfanyl)-pyrrolidin-2-one
• 1-Methyl-3,3-bis(methylthio)-2-pyrrolidon
• 1-methyl-3,3-bis-methylsulfanyl-pyrrolidin-2-one
• AC1L6YVY
• NSC298356
• DS-003094
• 63017-89-0
• DTXSID10315990
• NSC-298356
•  

• Inchi： 1S/C7H13NOS2/c1-8-5-4-7(10-2,11-3)6(8)9/h4-5H2,1-3H3
• InChI Key： SWBCUHQKMZPBDS-UHFFFAOYSA-N
• SMILES： S(C)C1(C(N(C)CC1)=O)SC

Computed Properties

• Exact Mass: 191.04399
• Monoisotopic Mass: 191.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 343.7°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.577
• PSA: 20.31
• LogP: 1.20870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals